Cas no 1160574-52-6 (methyl 3-bromo-4-chloro-5-methylbenzoate)

• Product Name: methyl 3-bromo-4-chloro-5-methylbenzoate
• CAS No: 1160574-52-6
• MF: C₉H₈BrClO₂
• MW: 263.515621185303
• MDL: MFCD11846081
• CID: 4574288
• PubChem ID: 50997972
• Update Time: 2024-03-01

methyl 3-bromo-4-chloro-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-Bromo-4-chloro-5-methylbenzoate
• Benzoic acid, 3-bromo-4-chloro-5-methyl-, methyl ester
• methyl 3-bromo-4-chloro-5-methylbenzoate

• MDL： MFCD11846081
• Inchi： 1S/C9H8BrClO2/c1-5-3-6(9(12)13-2)4-7(10)8(5)11/h3-4H,1-2H3
• InChI Key： UQDVXCOKMBZFBT-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(C)=C(Cl)C(Br)=C1

Computed Properties

• Exact Mass: 261.93962g/mol
• Monoisotopic Mass: 261.93962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters